Cas no 3254-32-8 ([2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate)

[2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate structure
3254-32-8 structure
Product Name:[2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate
CAS No:3254-32-8
MF:C16H20O7
MW:324.325805664063
CID:917021
PubChem ID:234218
Update Time:2025-04-19

[2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate Chemical and Physical Properties

Names and Identifiers

    • [2-hydroxy-2-(6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] benzoate
    • [(2R)-2-[(3aR,5R,6S,6aR)-6-hydroxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]-2-hydroxyethyl] benzoate
    • 6-o-benzoyl-1,2-o-(1-methylethylidene)hexofuranose
    • AC1L5RQG
    • AC1Q638P
    • AGN-PC-00I8I3
    • AR-1H2447
    • NSC33687
    • 3254-32-8
    • DTXSID20283833
    • NSC-33687
    • alpha-D-Glucofuranose, 1,2-O-(1-methylethylidene)-, 6-benzoate
    • Inchi: 1S/C16H20O7/c1-16(2)22-13-11(18)12(21-15(13)23-16)10(17)8-20-14(19)9-6-4-3-5-7-9/h3-7,10-13,15,17-18H,8H2,1-2H3
    • InChI Key: YZTNJMSUDMOQJM-UHFFFAOYSA-N
    • SMILES: O1C(C(COC(C2C=CC=CC=2)=O)O)C(C2C1OC(C)(C)O2)O

Computed Properties

  • Exact Mass: 324.12100
  • Monoisotopic Mass: 324.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 94.4Ų

Experimental Properties

  • PSA: 94.45000
  • LogP: 0.44160
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